![molecular formula C21H19BrFN3OS B2513054 (4-((4-Bromo-3-methylphenyl)amino)-6-fluoroquinolin-3-yl)(thiomorpholino)methanone CAS No. 1358761-27-9](/img/structure/B2513054.png)
(4-((4-Bromo-3-methylphenyl)amino)-6-fluoroquinolin-3-yl)(thiomorpholino)methanone
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Description
(4-((4-Bromo-3-methylphenyl)amino)-6-fluoroquinolin-3-yl)(thiomorpholino)methanone is a useful research compound. Its molecular formula is C21H19BrFN3OS and its molecular weight is 460.37. The purity is usually 95%.
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Scientific Research Applications
Pharmaceutical and Biomedical Analysis
Quinolone derivatives have been utilized in the development of analytical methods for quality control and the study of pharmaceuticals. For instance, high-performance liquid chromatography (HPLC) techniques have been enhanced by pre-column derivatization with specific reagents for the efficient separation and detection of amino acids in pharmaceuticals, showcasing the application of quinolone-related chemistry in improving analytical methods for quality control purposes (Gatti et al., 2004).
Antitumor Activity
The synthesis of compounds with a quinolone backbone has been a focus of research in the development of new anticancer agents. Research on various quinolone derivatives has demonstrated distinct inhibitory effects on the proliferation of various cancer cell lines, indicating the potential of these compounds as anticancer agents. For example, the study on the synthesis and antitumor activity of 3-Amino-4-Morpholino-1H-Indazol-1-yl(3-Fluorophenyl)Methanone highlighted its effectiveness against several cancer cell lines (Tang & Fu, 2018).
Fluorescence Applications
Additionally, quinolone derivatives have been explored for their fluorescent properties, enabling their use as fluorescent labeling agents in biomedical research. The development of novel fluorophores with strong fluorescence across a wide pH range in aqueous media exemplifies the utility of quinolone-related compounds in creating advanced tools for scientific analysis (Hirano et al., 2004).
properties
IUPAC Name |
[4-(4-bromo-3-methylanilino)-6-fluoroquinolin-3-yl]-thiomorpholin-4-ylmethanone |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H19BrFN3OS/c1-13-10-15(3-4-18(13)22)25-20-16-11-14(23)2-5-19(16)24-12-17(20)21(27)26-6-8-28-9-7-26/h2-5,10-12H,6-9H2,1H3,(H,24,25) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NMNNSUZUXFKEIH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)NC2=C3C=C(C=CC3=NC=C2C(=O)N4CCSCC4)F)Br |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H19BrFN3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
460.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(4-((4-Bromo-3-methylphenyl)amino)-6-fluoroquinolin-3-yl)(thiomorpholino)methanone |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.